Cas no 1374654-68-8 (Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate)

Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of fluorinated pyrrolidine derivatives. The presence of both bromo and fluoro substituents on the pyrrolidine ring enhances its reactivity, enabling selective functionalization for pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing facile deprotection under mild acidic conditions. This compound is especially useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to introduce fluorinated motifs, which often improve metabolic stability and binding affinity. Its well-defined structure and high purity make it a reliable building block for complex synthetic routes.

Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate structure

1374654-68-8 structure

Product Name:Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate

CAS No:1374654-68-8

MF:C₉H₁₅BrFNO₂

MW:268.123305559158

MDL:MFCD24857044

CID:4592121

Update Time:2025-06-07

Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate
- rel-tert-Butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate
- tert-butyl3-bromo-4-fluoropyrrolidine-1-carboxylate
- tert-butyl (3R,4R)-3-bromo-4-fluoropyrrolidine-1-carboxylate
- TERT-BUTYL (3S,4R)-3-BROMO-4-FLUOROPYRROLIDINE-1-CARBOXYLATE
- Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate
- MDL： MFCD24857044
- Inchi： 1S/C9H15BrFNO2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5H2,1-3H3
- InChI Key： GFICPINAPXXEHE-UHFFFAOYSA-N
- SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1F

Computed Properties

Exact Mass: 267.02702 g/mol
Monoisotopic Mass: 267.02702 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 268.12
XLogP3: 2.1
Topological Polar Surface Area: 29.5

Tert-Butyl 3-bromo-4-fluoropyrrolidine-1-carboxylate Pricemore >>

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